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molecular formula C8H6F3NO B8482095 5-(Oxiran-2-yl)-2-(trifluoromethyl)pyridine

5-(Oxiran-2-yl)-2-(trifluoromethyl)pyridine

Cat. No. B8482095
M. Wt: 189.13 g/mol
InChI Key: DVSLNZXOOWLCBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08907097B2

Procedure details

DMSO is added to NaH (1-1.8 equiv.) and heated to 65° C. for 1 h. THF is added at the same temperature and heated for another 10 min. After 10 min., the reaction mixture is cooled to 0° C. Trimethylsulfonium iodide (1-1.2 equiv.) is added and the contents stirred for 10 min. after which the solution of 6-(trifluoromethyl)pyridine-3-carbaldehyde (1 equiv.) in THF is added dropwise. After complete addition, the reaction mixture is stirred at RT for 2 h; the reaction is monitored by LCMS. After completion, the reaction mixture is poured in ice water, extracted in diethyl ether, dried over sodium sulfate and concentrated at 25° C. to get the crude product.
Name
DMSO
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
NaH
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Trimethylsulfonium iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
6-(trifluoromethyl)pyridine-3-carbaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
crude product

Identifiers

REACTION_CXSMILES
CS(C)=O.[H-].[Na+].[I-].[CH3:8][S+](C)C.[F:12][C:13]([F:23])([F:22])[C:14]1[N:19]=[CH:18][C:17]([CH:20]=[O:21])=[CH:16][CH:15]=1>C1COCC1>[F:23][C:13]([F:22])([F:12])[C:14]1[CH:15]=[CH:16][C:17]([CH:20]2[CH2:8][O:21]2)=[CH:18][N:19]=1 |f:1.2,3.4|

Inputs

Step One
Name
DMSO
Quantity
0 (± 1) mol
Type
reactant
Smiles
CS(=O)C
Name
NaH
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Na+]
Step Two
Name
Trimethylsulfonium iodide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[I-].C[S+](C)C
Step Three
Name
6-(trifluoromethyl)pyridine-3-carbaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC(C1=CC=C(C=N1)C=O)(F)F
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
solvent
Smiles
Step Five
Name
THF
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
65 °C
Stirring
Type
CUSTOM
Details
the reaction mixture is stirred at RT for 2 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated for another 10 min
Duration
10 min
TEMPERATURE
Type
TEMPERATURE
Details
the reaction mixture is cooled to 0° C
ADDITION
Type
ADDITION
Details
is added dropwise
ADDITION
Type
ADDITION
Details
After complete addition
EXTRACTION
Type
EXTRACTION
Details
extracted in diethyl ether
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated at 25° C.

Outcomes

Product
Details
Reaction Time
 10 min
Name
crude product
Type
product
Smiles
FC(C1=NC=C(C=C1)C1OC1)(F)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.